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Compound of Interest

Compound Name: TRV120056

Cat. No.: B15599179 Get Quote

Topic: TRV120056 Proper Disposal Procedures Content Type: Provides essential, immediate

safety and logistical information, including operational and disposal plans. This content

provides procedural, step-by-step guidance that directly answers specific operational

questions. Audience: Researchers, scientists, and drug development professionals.

Based on available data, it is highly probable that "TRV120056" is a typographical error for

TRV056, an Angiotensin Receptor inhibitor with the CAS Number 812644-79-4. The following

disposal procedures are based on the available safety information for TRV056 and general

best practices for the disposal of research-grade chemicals in a laboratory setting.

Summary of Key Information
Parameter Information

Chemical Name TRV056

CAS Number 812644-79-4[1]

Chemical Family Angiotensin Receptor Inhibitor

Primary Route(s) of Exposure Likely skin/eye contact, inhalation, ingestion.

Known Hazards

Specific hazards are not fully characterized. As

a bioactive compound, it should be handled with

care.
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Experimental Protocols: Disposal of TRV056
Objective: To outline the safe and compliant disposal of TRV056 waste in a laboratory

environment.

Methodology:

Personal Protective Equipment (PPE): Before handling any waste containing TRV056,

ensure appropriate PPE is worn. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Segregation:

Solid Waste:

Contaminated materials such as unused neat compound, contaminated gloves, weigh

boats, and paper towels should be collected in a designated, clearly labeled hazardous

waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Liquid Waste:

Solutions containing TRV056 should be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of in a

designated sharps container.
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Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("TRV056"), and the CAS number (812644-79-4).

Indicate the primary hazard(s) if known (e.g., "Toxic").

Storage:

Store waste containers in a designated, secure area, away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Keep containers closed when not in use.[1]

Disposal:

All waste containing TRV056 must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of TRV056 down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Mandatory Visualization: TRV056 Disposal Workflow
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Caption: Workflow for the proper disposal of TRV056 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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